Butyl 4-((7-methyl-3-(thiomorpholine-4-carbonyl)-1,8-naphthyridin-4-yl)amino)benzoate

• IUPAC Name: butyl 4-[[7-methyl-3-(thiomorpholine-4-carbonyl)-1,8-naphthyridin-4-yl]amino]benzoate
• InChI: InChI=1S/C25H28N4O3S/c1-3-4-13-32-25(31)18-6-8-19(9-7-18)28-22-20-10-5-17(2)27-23(20)26-16-21(22)24(30)29-11-14-33-15-12-29/h5-10,16H,3-4,11-15H2,1-2H3,(H,26,27,28)
• InChI Key: REAXETJPSGPKGM-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC(=O)C1=CC=C(C=C1)NC2=C3C=CC(=NC3=NC=C2C(=O)N4CCSCC4)C
• Molecular Formula: C25H28N4O3S
• Molecular Weight: 464.6 g/mol

Description

Butyl 4-((7-methyl-3-(thiomorpholine-4-carbonyl)-1,8-naphthyridin-4-yl)amino)benzoate is a useful research compound. Its molecular formula is C25H28N4O3S and its molecular weight is 464.58. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

The synthesis and structural analysis of similar naphthyridinyl compounds reveal intricate details about their molecular arrangements and potential applications in various fields, including medicinal chemistry and material sciences. For example, the study of two brominated derivatives of 4-amino-N-butyl-1,8-naphthalenedicarboximide demonstrates the significance of the N-butyl groups and their spatial arrangement in influencing the compound's properties and potential utility (Baughman et al., 1995).

Novel Synthetic Pathways

Innovative synthetic methodologies for creating benzofuro[3,2-c]isoquinolines and related compounds open up new avenues for the development of pharmaceuticals and materials. For instance, the condensation of methyl 2-(chloromethyl)-benzoate with substituted salicylonitriles followed by intramolecular cyclization showcases a unique approach to constructing complex molecular architectures with potential applications in drug discovery and development (Kalugin & Shestopalov, 2011).

Photophysical Properties

The study of photochromic compounds based on naphthalimide and related structures, such as those involving six-membered ethene bridges, provides valuable insights into the design of novel photoresponsive materials. These materials have applications in areas like data storage, sensors, and switches. The investigation into the aromaticity-controlled thermal stability of these systems highlights the potential for developing advanced materials with tunable properties (Yang et al., 2012).

Chemical Sensing and Discrimination

The development of reaction-based fluorescent probes for the selective discrimination of thiophenols over aliphatic thiols exemplifies the application of naphthalimide derivatives in chemical sensing. Such probes are crucial for environmental monitoring, biological research, and the detection of toxic substances. The design of these probes involves strategic molecular engineering to achieve high sensitivity and selectivity (Wang et al., 2012).